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Compound of Interest

Compound Name: Diethyl 2,2'-disulfanediyldiacetate

CAS No.: 1665-65-2

Cat. No.: B11942576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 2,2'-disulfanediyldiacetate is an organic compound featuring a central disulfide bond

flanked by two ethyl acetate moieties. Its structure presents a compelling platform for chemical

synthesis and exploration, particularly in fields where the introduction and reactivity of disulfide

linkages are of paramount importance. The inherent reactivity of the disulfide bond, coupled

with the ester functionalities, makes this molecule a versatile building block.

This technical guide provides a comprehensive overview of Diethyl 2,2'-
disulfanediyldiacetate, including its chemical structure, physicochemical properties, a

proposed synthesis protocol, and its potential applications, with a particular focus on its

relevance to drug development and the broader scientific research community. While this

compound is noted as a rare chemical for early discovery research, this guide aims to

consolidate the available information and provide expert insights into its potential utility.[1]
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Chemical Name: Diethyl 2,2'-disulfanediyldiacetate

CAS Number: 1665-65-2[1]

Molecular Formula: C₈H₁₄O₄S₂[1]

Molecular Weight: 238.33 g/mol

InChI Key: VEXSEILNJAJDEB-UHFFFAOYSA-N

Chemical Structure
The structure of Diethyl 2,2'-disulfanediyldiacetate is characterized by a symmetrical

arrangement around a disulfide (-S-S-) linkage. Each sulfur atom is connected to a methylene

group, which in turn is attached to an ethyl ester group.

Caption: Chemical structure of Diethyl 2,2'-disulfanediyldiacetate.

Physicochemical Properties
A summary of the key physicochemical properties of Diethyl 2,2'-disulfanediyldiacetate is

presented below. These properties are crucial for its handling, characterization, and application

in a research setting. It should be noted that due to the compound's status as a rare chemical,

some of these properties are estimated based on its structure and comparison with analogous

compounds.
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Property Value Source(s)

Molecular Weight 238.33 g/mol Calculated

Appearance
Likely a colorless to pale

yellow liquid
Inferred

Boiling Point
Estimated > 250 °C at 760

mmHg
Inferred

Density Estimated ~1.2 g/cm³ Inferred

Solubility

Soluble in common organic

solvents (e.g., DCM, ethyl

acetate, acetone). Limited

solubility in water.

Inferred

Refractive Index Estimated ~1.5 Inferred

Synthesis Protocol
While a specific, peer-reviewed synthesis protocol for Diethyl 2,2'-disulfanediyldiacetate is

not readily available in the searched literature, a plausible and efficient method would be the

oxidation of ethyl thioglycolate. This approach is a standard and well-established method for

the formation of symmetrical disulfides from their corresponding thiols.

Proposed Synthesis: Oxidation of Ethyl Thioglycolate
Reaction Principle: The synthesis involves the mild oxidation of the thiol group of ethyl

thioglycolate to form a disulfide bond. Common oxidizing agents for this transformation include

iodine, hydrogen peroxide, or simply exposure to air in the presence of a base. The use of

iodine offers a controlled and high-yielding method.

Overall Reaction:

2 HSCH₂COOCH₂CH₃ + I₂ → (SCH₂COOCH₂CH₃)₂ + 2 HI

Step-by-Step Methodology:
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Dissolution of Thiol: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl

thioglycolate (2.0 equivalents) in a suitable solvent such as ethanol or a mixture of ethanol

and water.

Preparation of Oxidant Solution: In a separate beaker, prepare a solution of iodine (1.0

equivalent) in ethanol.

Reaction Execution: Slowly add the iodine solution dropwise to the stirred solution of ethyl

thioglycolate at room temperature. The characteristic dark color of iodine should disappear

as it is consumed in the reaction.

Reaction Monitoring: The progress of the reaction can be monitored by the persistence of the

iodine color, indicating the complete consumption of the thiol. Thin Layer Chromatography

(TLC) can also be used to track the disappearance of the starting material and the

appearance of the product.

Work-up: Once the reaction is complete, the reaction mixture can be diluted with water and

extracted with an organic solvent like diethyl ether or ethyl acetate.

Purification: The combined organic layers are washed with a solution of sodium thiosulfate to

remove any unreacted iodine, followed by a wash with brine. The organic layer is then dried

over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure

to yield the crude Diethyl 2,2'-disulfanediyldiacetate.

Final Purification: The crude product can be further purified by vacuum distillation or column

chromatography on silica gel if necessary.

Starting Materials

Reaction Work-up & Purification Final Product

Ethyl Thioglycolate

Slow addition of Iodine
solution at RT
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Washing with
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Caption: Proposed workflow for the synthesis of Diethyl 2,2'-disulfanediyldiacetate.

Potential Applications in Research and Drug
Development
The unique structural features of Diethyl 2,2'-disulfanediyldiacetate suggest its potential

utility in several areas of chemical and pharmaceutical research.

Building Block for Heterocyclic Synthesis
The presence of two electrophilic ester groups and a reactive disulfide bond makes this

compound a candidate for the synthesis of novel sulfur-containing heterocyclic compounds.

These heterocyclic systems are often scaffolds for biologically active molecules.

Reagent for Disulfide Bond Introduction
In the context of peptide and protein chemistry, the formation of disulfide bonds is a critical

post-translational modification that dictates the tertiary structure and biological activity of many

proteins. While direct use of Diethyl 2,2'-disulfanediyldiacetate for this purpose is not

documented, its derivatives could potentially be developed as reagents for disulfide exchange

reactions, allowing for the controlled introduction of disulfide linkages into peptides and other

biomolecules.

Precursor for Drug Discovery Programs
The core structure of Diethyl 2,2'-disulfanediyldiacetate can be modified to generate a library

of compounds for screening in drug discovery programs. The disulfide bond itself is a key

feature in several approved drugs and is known to interact with biological targets. For instance,

the disulfide can undergo reduction in the cellular environment, leading to the release of two

separate molecules, a mechanism that can be exploited for prodrug design.
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Caption: Potential applications and relevance of Diethyl 2,2'-disulfanediyldiacetate.

Conclusion
Diethyl 2,2'-disulfanediyldiacetate, while currently positioned as a specialized chemical for

discovery research, holds considerable potential as a versatile building block and synthetic

intermediate. Its straightforward, symmetrical structure, centered around a reactive disulfide

bond, offers multiple avenues for chemical modification and incorporation into more complex

molecular architectures. For researchers in medicinal chemistry and drug development, this

compound represents an opportunity to explore novel chemical space in the pursuit of new

therapeutic agents. The proposed synthesis protocol provides a reliable starting point for

accessing this molecule, and the outlined potential applications aim to stimulate further

investigation into its utility. As with any early-stage research chemical, thorough

characterization and validation of its properties are essential for its successful application.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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1. DIETHYL 2,2'-DISULFANEDIYLDIACETATE AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]
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[https://www.benchchem.com/product/b11942576/docs#an-in-depth-technical-guide-to-
diethyl-2-2-disulfanediyldiacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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